(Hept-6-en-1-yl)(methyl)amine

• IUPAC Name: N-methylhept-6-en-1-amine
• InChI: InChI=1S/C8H17N/c1-3-4-5-6-7-8-9-2/h3,9H,1,4-8H2,2H3
• InChI Key: RHYADGCARWUNMC-UHFFFAOYSA-N
• Canonical SMILES: CNCCCCCC=C
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol

Description

“(Hept-6-en-1-yl)(methyl)amine” is a chemical compound with the CAS Number: 111475-66-2. It has a molecular weight of 127.23. The IUPAC name for this compound is N-(6-heptenyl)-N-methylamine. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the synthesis of terbinafine, a related compound, involves the alkylation of N-methylnaphth-1-ylmethylamine with 1-chloro-6,6-dimethyl-2-hept-2-en-4-yne.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H17N/c1-3-4-5-6-7-8-9-2/h3,9H,1,4-8H2,2H3. This indicates that the compound has a carbon backbone with seven carbon atoms, one of which is part of a double bond (hept-6-en-1-yl), and a methylamine group attached to it.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 127.23. The exact mass and monoisotopic mass of the compound are 127.136099547 g/mol.

Scientific Research Applications

Molecular Synthesis and Structural Studies

• The molecular structure of various amides, including those similar in structure to (Hept-6-en-1-yl)(methyl)amine, has been studied extensively. The research reveals how the substitution of the norbornene unit can stabilize the overall cisoid orientation of substituents, indicating the structural significance of the amide substituents in these compounds (Mendyk et al., 2011).

Medicinal Chemistry and Drug Synthesis

• Bicyclo[3.1.0]hex-2-ene amino acid derivatives, closely related to this compound, have been synthesized and are considered useful synthons in medicinal chemistry. These chiral compounds are important as building blocks for various medicinal applications (Stadler, 2015).

Biocidal Applications in Petroleum Production

• Propargylamine derivatives based on bicyclo[2.2.1]hept-5-ene-2-yl-methylamine structures have demonstrated bactericidal activity against sulfate-reducing bacteria. This indicates a potential application of these compounds in petroleum production to inhibit the growth of harmful bacteria (Shatirova et al., 2019).

Safety and Hazards

“(Hept-6-en-1-yl)(methyl)amine” is classified as dangerous according to the GHS (Globally Harmonized System of Classification and Labelling of Chemicals). It has hazard statements H226, H302, H314, and H335, indicating that it is flammable, harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.